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Compound of Interest

Compound Name: N-benzhydryl-4-methylaniline
CAS No.: 76056-06-9
Cat. No.: B2620056
Get Quote
. J

Part 1: Executive Summary & Chemical Profile

N-Benzhydryl-4-methylaniline (also known as N-(Diphenylmethyl)-4-methylaniline) is a
sterically hindered secondary aromatic amine. Unlike simple anilines, the presence of the bulky
benzhydryl (diphenylmethyl) group imparts unique physical and electronic properties, making it
a critical intermediate in the synthesis of Hole Transport Materials (HTMs) for Organic Light
Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs).

Its primary utility lies in its ability to disrupt 1t-1t stacking in final materials, thereby promoting
the formation of stable amorphous films—a prerequisite for long-lifetime electronic devices.
Additionally, its hindered amine structure allows it to function as a radical scavenger
(antioxidant) in polymer matrices.

Chemical Identity Table[1][2]
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Property Specification

IUPAC Name N-(Diphenylmethyl)-4-methylaniline
CAS Number 76056-06-9

Molecular Formula C20H19N

Molecular Weight 273.38 g/mol

Physical State White to off-white crystalline powder

Soluble in DCM, Toluene, THF; Insoluble in

Solubility
Water

pKa (Conjugate Acid) ~4.7 (Estimated)

) ) Secondary Amine (Nucleophile), Steric Bulking
Key Functionality Agent
gen

Part 2: Core Applications & Mechanistic Logic

Strategic Precursor for Amorphous Hole Transport
Materials (HTMs)

The dominant failure mode in OLEDs is the crystallization of the organic layers, which leads to
grain boundaries and device shorting. N-Benzhydryl-4-methylaniline addresses this via the
"Butterfly Effect":

 Steric Disruption: The two phenyl rings of the benzhydryl group are non-planar. When this
unit is incorporated into a Triarylamine HTM, it forces the molecule into a twisted 3D
geometry.

e Glass Transition (Tg) Enhancement: This twisting prevents efficient packing, significantly
raising the glass transition temperature (Tg) and maintaining the material in an amorphous
state during operation.

» Electrochemical Stability: The para-methyl group on the aniline ring blocks the reactive para-
position, preventing oxidative coupling degradation during the hole-transport process.
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Hindered Amine Antioxidant (HAA)

In polymer science, this molecule serves as a model for high-molecular-weight antioxidants.
The labile N-H bond can donate a hydrogen atom to quench peroxy radicals (

). The resulting aminyl radical is stabilized by delocalization over the three aromatic rings and
protected by the steric bulk of the benzhydryl group, preventing it from initiating new radical
chains.

Part 3: Experimental Protocols
Protocol A: Scalable Synthesis of N-Benzhydryl-4-
methylaniline

Use this protocol to synthesize the core material if commercial stock is unavailable.
Reaction Scheme:

Materials:

p-Toluidine (10.7 g, 100 mmol)

Benzhydryl chloride (20.2 g, 100 mmol)

Potassium Carbonate (anhydrous, 27.6 g, 200 mmol)

Dimethylformamide (DMF) (100 mL)

Ethyl Acetate / Hexanes (for workup)
Step-by-Step Methodology:

e Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with Nitrogen (

)

e Dissolution: Add p-Toluidine and DMF. Stir until fully dissolved. Add
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o Addition: Add Benzhydryl chloride dropwise over 10 minutes. Note: The reaction is slightly
exothermic.

e Reaction: Heat the mixture to 80°C for 12 hours. Monitor via TLC (Eluent: 10% EtOAc in
Hexanes). The starting p-toluidine spot (

) should disappear.

e Workup: Cool to room temperature. Pour the mixture into 500 mL of ice water. A solid
precipitate should form.

o Extraction: If oil forms instead of solid, extract with Ethyl Acetate (

). Wash combined organics with brine, dry over
, and concentrate in vacuo.

 Purification: Recrystallize the crude solid from hot Ethanol.
o Yield Target: >85%[1]

o Characterization:

Protocol B: Synthesis of Triarylamine HTM (Buchwald-
Hartwig Coupling)

Use this protocol to convert the intermediate into a functional OLED material.

Reaction Scheme:

Methodology:

 Inert Atmosphere: Inside a glovebox or under strict Schlenk conditions, combine:
o N-Benzhydryl-4-methylaniline (1.0 eq)[2]

o 4-Bromobiphenyl (1.1 eq)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.alchempharmtech.com/product/4316-53-4-2/
https://www.benchchem.com/product/b2620056/docs?utm_src=pdf-body#technical-application-guide-n-benzhydryl-4-methylaniline-in-materials-science
https://pubchem.ncbi.nlm.nih.gov/compound/N-_diphenylmethyl_-4-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2620056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o (1.5eq)
o Toluene (anhydrous, 0.2 M concentration)

o Catalyst Addition: Add

(2 mol%) and
(4 mol%).

e Heating: Seal the vessel and heat to 110°C for 24 hours.

 Purification: Filter through a silica plug to remove Palladium. Purify via column
chromatography (Hexane/DCM gradient).

» Validation: The disappearance of the N-H signal in NMR confirms the formation of the tertiary
amine (Triarylamine).

Part 4: Visualization of Workflows
Diagram 1: Synthesis & Application Logic

This diagram illustrates the transformation of raw precursors into the functional HTM layer used
in devices.
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Precursor Synthesis

Benzhydryl Chloride
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Click to download full resolution via product page

Caption: Workflow converting p-Toluidine to a high-performance Hole Transport Material (HTM)
via the N-benzhydryl intermediate.

Part 5: Quality Control & Troubleshooting
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Issue Probable Cause Corrective Action

Ensure exactly 1.0 equivalent

) Incomplete alkylation or poly- of Benzhydryl chloride is used.
Low Yield (Protocol A) i
alkylation. Excess leads to quaternary
salts.

Wash extensively with water.
. ) ) i Recrystallize from
Oily Product Residual DMF or impurities. o
Ethanol/Water mix if pure

Ethanol fails.

Perform all reactions under
Dark Coloration Oxidation of the amine. Nitrogen. Store the final

product in amber vials.

Check mass spec for "Tertiary
NMR: N-H peak missing Over-alkylation. Amine" mass (M+ +

Benzhydryl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. alchempharmtech.com [alchempharmtech.com]

o 2. N-(diphenylmethyl)-4-methylaniline | C20H19N | CID 1534834 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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